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Compound of Interest

Compound Name: 1,1-Dibromocyclopropane

Cat. No.: B14071962

Disclaimer: A specific Safety Data Sheet (SDS) for 1,1-dibromocyclopropane is not readily
available. The following guidance is based on safety data for structurally similar compounds,
such as other brominated hydrocarbons and cyclopropane derivatives, as well as general best
practices for handling hazardous laboratory chemicals. It is imperative to treat 1,1-
dibromocyclopropane with a high degree of caution as a substance with significant potential
hazards. A thorough risk assessment should be conducted before handling this chemical.

Hazard Profile and Physical Properties

1,1-dibromocyclopropane should be handled as a potentially hazardous chemical. Based on
data from analogous compounds, it is likely to be a skin and eye irritant and may cause
respiratory irritation.[1] It may also be harmful if inhaled or swallowed. Due to the presence of
the strained cyclopropane ring and bromine atoms, it may be reactive and potentially unstable
under certain conditions, such as exposure to heat or strong bases.[2][3]

Table 1: Physical and Chemical Properties of 1,1-dibromocyclopropane and Related
Compounds
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Value for 1,1- Value for Structurally
Property . o
dibromocyclopropane Similar Compounds
Molecular Formula CsHaBr2 -
Molecular Weight 199.87 g/mol [4] -
Appearance Likely a liquid -
N ) ) 1,2-dibromopropane: 141-142
Boiling Point Data not available oc
_ _ 1,2-dibromopropane: 1.93
Density Data not available
g/mL
1,1-dibromo-2,2-
bis(chloromethyl)cyclopropane:
Hazards Data not available Causes skin and serious eye

irritation, may cause

respiratory irritation.[1]

Personal Protective Equipment (PPE)

A robust personal protective equipment strategy is critical to minimize exposure when handling

1,1-dibromocyclopropane.

Table 2: Recommended Personal Protective Equipment
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Protection Type

Recommended Equipment

Specifications & Best
Practices

Eye and Face Protection

Chemical safety goggles and a

face shield

Goggles must be worn at all
times. A face shield should be
worn over goggles when there
is a risk of splashing.[5]
Eyewear must meet
appropriate national standards
(e.g., ANSI Z87.1 in the US).

Skin Protection

Chemical-resistant lab coat

A flame-resistant lab coat
should be worn and fully
buttoned.[5] Long pants and
closed-toe shoes are

mandatory.[5][6]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene)

Disposable nitrile gloves offer
good short-term protection.[5]
Always consult the glove
manufacturer's chemical
resistance guide for specific
breakthrough times. Inspect
gloves before each use and
replace them immediately
upon contamination.[5][6]
Consider double-gloving for
added protection.[7][8]

Respiratory Protection

Use in a certified chemical

fume hood

If a fume hood is not available
or ventilation is inadequate, a
full-face or half-mask air-
purifying respirator with
appropriate cartridges (NIOSH-
approved or equivalent) should
be used.[9]

Experimental Protocols
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e Receiving and Inspection: Upon receipt, transport the chemical in a secondary container to
the laboratory.[5] In a fume hood, inspect the container for any signs of damage or leakage.

[5]

o Storage: Store 1,1-dibromocyclopropane in a cool, dry, well-ventilated area away from
incompatible materials such as strong oxidizing agents and strong bases.[5][10] Keep the
container tightly closed.[5] For long-term stability, store in a refrigerator in an amber glass
bottle to protect from light.[3]

e Dispensing: Conduct all transfers and dispensing of 1,1-dibromocyclopropane inside a
certified chemical fume hood. Use spark-proof tools and ground and bond containers when
transferring large volumes to prevent static discharge.[5][10]

o Experimental Use: Work with the smallest quantity of the chemical necessary for the
experiment.[5] Ensure all glassware is clean and dry.[7]

Exposure Route First Aid Procedure

Move the person into fresh air. If not breathing,
Inhalation give artificial respiration. Consult a physician.
[11]

Immediately wash off with soap and plenty of
Skin Contact water.[11] Remove contaminated clothing.

Consult a physician.

Rinse thoroughly with plenty of water for at least
15 minutes and consult a physician.[11]

Eye Contact ]
Remove contact lenses if present and easy to

do.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person.[5] Seek immediate medical

attention.[5]

o Evacuation and Ventilation: In case of a spill, immediately evacuate personnel from the
affected area. Ensure the area is well-ventilated, and if safe to do so, increase ventilation by
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opening sashes in the fume hood.

Control Ignition Sources: Eliminate all potential sources of ignition, such as open flames,
sparks, and hot surfaces.[7][12]

Containment: For a small spill, and if you are trained to do so, contain the spill using an inert
absorbent material like sand, vermiculite, or a commercial sorbent pad.[7] Do not use
combustible materials.

Cleanup: Carefully collect the absorbed material using non-sparking tools and place it into a
designated, labeled, and sealed container for hazardous waste.

Decontamination: Decontaminate the spill area with a suitable solvent, followed by washing
with soap and water.

Large Spills: For large spills, or if you are unsure how to handle the situation, evacuate the
area and contact your institution's emergency response team immediately.[7]
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Caption: Workflow for responding to a 1,1-dibromocyclopropane spill.
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Segregation: All solutions containing 1,1-dibromocyclopropane and any unused portions of
the chemical must be collected as hazardous waste.[5]

Contaminated Materials: Any materials that have come into contact with 1,1-
dibromocyclopropane, including gloves, absorbent pads, and disposable labware, must
also be disposed of as hazardous waste.[5]

Containerization: Collect waste in a designated, properly labeled, and sealed container that
is compatible with the chemical.[5] The container should be clearly labeled with the chemical
name and associated hazards.

Disposal: Arrange for disposal through your institution's hazardous waste management
program.[7] Never dispose of this chemical down the drain or in the regular trash.[7]

Reactivity and Incompatibilities

Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[10]

Conditions to Avoid: Keep away from heat, flames, and sparks.[10] The strained
cyclopropane ring can be susceptible to ring-opening reactions under various conditions.[3]

Hazardous Decomposition Products: Hazardous decomposition products are not fully
characterized but may include hydrogen bromide and carbon oxides upon combustion.

This document provides a summary of safety protocols for handling 1,1-

dibromocyclopropane. It is essential for all personnel to be thoroughly trained on these

procedures and to consult with their institution's safety office before working with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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